Cas no 2227780-64-3 (2-(1RS,2RS)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexylacetic acid)

• Product Name: 2-(1RS,2RS)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexylacetic acid
• CAS No: 2227780-64-3
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5899267
• PubChem ID: 165765099
• Update Time: 2025-07-10

2-(1RS,2RS)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1RS,2RS)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexylacetic acid
• 2-[(1RS,2RS)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclohexyl]acetic acid
• EN300-1513535
• 2227780-64-3

• Inchi： 1S/C28H34N2O5/c1-2-9-25(27(33)29-24-15-8-3-10-18(24)16-26(31)32)30-28(34)35-17-23-21-13-6-4-11-19(21)20-12-5-7-14-22(20)23/h4-7,11-14,18,23-25H,2-3,8-10,15-17H2,1H3,(H,29,33)(H,30,34)(H,31,32)/t18-,24-,25-/m1/s1
• InChI Key： BCHQYEXSPUTCQN-ZYKLXPEUSA-N
• SMILES： OC(C[C@H]1CCCC[C@H]1NC([C@@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-(1RS,2RS)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexylacetic acid

Recent Advances in the Study of 2-(1RS,2RS)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexylacetic acid (CAS: 2227780-64-3)

The compound 2-(1RS,2RS)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexylacetic acid (CAS: 2227780-64-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclohexylacetic acid moiety, is being explored for its potential applications in peptide synthesis and drug development. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive peptides and its potential as a scaffold for novel therapeutic agents.

A recent study published in the Journal of Medicinal Chemistry investigated the synthetic utility of this compound in the preparation of constrained peptidomimetics. The researchers utilized solid-phase peptide synthesis (SPPS) techniques to incorporate the compound into peptide chains, demonstrating its ability to induce conformational constraints that enhance binding affinity to target proteins. The study highlighted the compound's stability under standard SPPS conditions and its compatibility with common deprotection strategies, making it a valuable tool for peptide chemists.

In another significant development, a research team at a leading pharmaceutical company explored the use of 2227780-64-3 as a building block for the development of protease inhibitors. The compound's unique structural features, particularly its cyclohexylacetic acid component, were found to contribute to improved pharmacokinetic properties in preclinical models. The team reported enhanced metabolic stability and oral bioavailability in lead compounds derived from this scaffold, suggesting its potential for the development of orally active therapeutic agents.

Recent analytical characterization studies have provided new insights into the compound's physicochemical properties. Advanced techniques including high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to fully characterize the compound's structure and confirm its purity. These studies have established robust analytical methods for quality control in both research and potential manufacturing settings, addressing previous challenges in the characterization of this complex molecule.

Looking forward, researchers are particularly interested in exploring the compound's potential in targeted drug delivery systems. Preliminary studies suggest that the Fmoc-protected amino group could serve as a versatile conjugation site for various drug carriers, while the cyclohexylacetic acid moiety may contribute to enhanced tissue penetration. Several research groups are currently investigating these applications, with promising early results in cell culture models.

The growing body of research on 2-(1RS,2RS)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexylacetic acid underscores its importance as a versatile building block in medicinal chemistry. As synthetic methodologies continue to advance and our understanding of its pharmacological potential expands, this compound is likely to play an increasingly significant role in the development of next-generation therapeutics. Future research directions may include optimization of its synthetic accessibility, exploration of its applications in peptide-based therapeutics, and investigation of its potential in addressing currently undruggable targets.